Cas no 5471-40-9 (Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy-)
5471-40-9 structure
Product Name:Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy-
CAS No:5471-40-9
MF:C18H23NO4
MW:317.37952542305
CID:372875
PubChem ID:231104
Update Time:2025-04-19
Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy-
- 1,2-bis(3,4-dimethoxyphenyl)ethanamine
- Cambridge id 5735210
- AB00095236-01
- SR-01000218449
- SR-01000218449-1
- 5471-40-9
- AKOS030491682
- Oprea1_195069
- NSC-26679
- NSC26679
-
- Inchi: 1S/C18H23NO4/c1-20-15-7-5-12(10-17(15)22-3)9-14(19)13-6-8-16(21-2)18(11-13)23-4/h5-8,10-11,14H,9,19H2,1-4H3
- InChI Key: FOCRDATZPOZOFJ-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C(CC1C=CC(=C(C=1)OC)OC)N)OC
Computed Properties
- Exact Mass: 292.13258
- Monoisotopic Mass: 317.163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 62.9Ų
Experimental Properties
- Density: 1.119
- Boiling Point: 431.9°Cat760mmHg
- Flash Point: 217.3°C
- Refractive Index: 1.639
- PSA: 57.06
- LogP: 3.66380
Benzeneethanamine,a-(3,4-dimethoxyphenyl)-3,4-dimethoxy- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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